Cas no 5434-51-5 (1,3-Benzodioxole-5-methanol,6-bromo-, 5-acetate)

• Product Name: 1,3-Benzodioxole-5-methanol,6-bromo-, 5-acetate
• CAS No: 5434-51-5
• MF: C₁₀H₉BrO₄
• MW: 273.080062627792
• CID: 375911
• PubChem ID: 225830
• Update Time: 2025-04-19

1,3-Benzodioxole-5-methanol,6-bromo-, 5-acetate Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-methanol,6-bromo-, 5-acetate
• (6-bromo-1,3-benzodioxol-5-yl)methyl acetate
• (6-bromobenzo[1,3]dioxol-5-yl)methyl acetate
• 5-Acetoxymethyl-6-brom-benzo[1,3]dioxol
• 5-acetoxymethyl-6-bromo-benzo[1,3]dioxole
• AC1L5EBL
• AC1Q65XP
• AR-1A6837
• CTK5A0570
• KST-1A6747
• NSC15656
• NSC-15656
• NSC 15656
• DTXSID70280130
• 5434-51-5

• Inchi： 1S/C10H9BrO4/c1-6(12)13-4-7-2-9-10(3-8(7)11)15-5-14-9/h2-3H,4-5H2,1H3
• InChI Key： NFYJNQMQCMHKGQ-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C=C1COC(C)=O)OCO2

Computed Properties

• Exact Mass: 271.96837
• Monoisotopic Mass: 271.968
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Density: 1.61
• Boiling Point: 325.3°C at 760 mmHg
• Flash Point: 150.6°C
• Refractive Index: 1.575
• PSA: 44.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles